Cas no 2172510-54-0 (1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine
• CAS No: 2172510-54-0
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 5793772
• PubChem ID: 165957863
• Update Time: 2025-10-29

1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172510-54-0
• [1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl](methyl)amine
• EN300-1282560
• 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine

• Inchi： 1S/C14H20ClNO2/c1-10-7-11(3-4-13(10)15)8-12(16-2)9-14-17-5-6-18-14/h3-4,7,12,14,16H,5-6,8-9H2,1-2H3
• InChI Key： WTIMEGQDUTYWEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC1OCCO1)NC

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine

Research Brief on 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine (CAS: 2172510-54-0)

1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine (CAS: 2172510-54-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the 1,3-dioxolane moiety and the chloro-methylphenyl group suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. Researchers have employed advanced synthetic techniques to optimize the yield and purity of 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine. The compound's stability under physiological conditions and its pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Preliminary results indicate favorable absorption and distribution profiles, which are critical for its potential therapeutic use.

In vitro and in vivo studies have explored the compound's mechanism of action and its effects on specific biological pathways. For instance, research has demonstrated its ability to modulate neurotransmitter systems, suggesting potential applications in neurological disorders. Additionally, its interaction with enzymes involved in metabolic processes has been studied, highlighting its versatility as a pharmacological agent. These findings underscore the compound's broad-spectrum activity and its potential to address unmet medical needs.

The safety and toxicity profile of 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine have also been a focus of recent investigations. Preclinical studies have assessed its acute and chronic toxicity, as well as its potential for adverse effects. Results from these studies are crucial for determining the compound's therapeutic index and for guiding future clinical trials. The data collected so far suggest a favorable safety profile, although further research is needed to confirm these findings.

In conclusion, 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-yl(methyl)amine (CAS: 2172510-54-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activity and safety profile, positions it as a potential therapeutic agent for a range of conditions. Ongoing research will be essential to fully elucidate its mechanisms of action and to explore its clinical applications. This compound exemplifies the innovative approaches being pursued in chemical biology to develop new and effective treatments.